Cas no 1153019-73-8 (2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide)

• Product Name: 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide
• CAS No: 1153019-73-8
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5141105
• PubChem ID: 43704116
• Update Time: 2025-11-06

2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-[4-(1H-pyrazol-1-yl)phenyl]-
• N-(4-(1H-Pyrazol-1-yl)phenyl)-2-aminoacetamide
• 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide
• 2-amino-N-(4-pyrazol-1-ylphenyl)acetamide
• 1153019-73-8
• 2-amino-N-[4-(pyrazol-1-yl)phenyl]acetamide
• CHEMBL4569190
• F75166
• 2-Amino-N-[4-(1H-pyrazol-1-yl)phenyl]acetamide
• EN300-145050

• Inchi： 1S/C11H12N4O/c12-8-11(16)14-9-2-4-10(5-3-9)15-7-1-6-13-15/h1-7H,8,12H2,(H,14,16)
• InChI Key： OJVDDSGTEBIPCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C=CC=N2)C=C1)(=O)CN

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide

Recent Advances in the Study of 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide (CAS: 1153019-73-8)

2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide (CAS: 1153019-73-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure features a pyrazole moiety linked to a phenylacetamide scaffold, which is known to interact with various kinase targets. Recent synthetic approaches have optimized the yield and purity of 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide, enabling more detailed pharmacological evaluations. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional conformation and binding modes with target proteins.

In vitro and in vivo studies have demonstrated that 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival pathways. For instance, it has shown promising results in inhibiting the activity of receptor tyrosine kinases (RTKs) such as EGFR and VEGFR, which are often dysregulated in various cancers. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Pharmacokinetic studies have further revealed that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further preclinical development. Additionally, recent research has explored its potential in combination therapies, where it has been shown to synergize with existing chemotherapeutic agents to enhance efficacy and reduce drug resistance.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index and reduce potential toxicity. Furthermore, clinical trials are needed to validate its safety and efficacy in human subjects.

In conclusion, 2-amino-N-4-(1H-pyrazol-1-yl)phenylacetamide (CAS: 1153019-73-8) represents a promising candidate for the development of targeted therapies in oncology and other diseases. Continued research efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.